![molecular formula C7H11NO3 B2792711 2-(6-Oxopiperidin-3-yl)acetic acid CAS No. 933753-48-1](/img/structure/B2792711.png)
2-(6-Oxopiperidin-3-yl)acetic acid
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Description
“2-(6-Oxopiperidin-3-yl)acetic acid” is a chemical compound with the CAS Number 933753-48-1 . Its molecular weight is 157.17 and its molecular formula is C7H11NO3 . It is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for “2-(6-Oxopiperidin-3-yl)acetic acid” is 1S/C7H11NO3/c9-6-2-1-5(4-8-6)3-7(10)11/h5H,1-4H2,(H,8,9)(H,10,11) . This indicates that the compound contains seven carbon atoms, eleven hydrogen atoms, one nitrogen atom, and three oxygen atoms .
Physical And Chemical Properties Analysis
“2-(6-Oxopiperidin-3-yl)acetic acid” is a powder that is stored at room temperature . Its molecular weight is 157.16714 , and its molecular formula is C7H11NO3 .
Safety and Hazards
The safety information for “2-(6-Oxopiperidin-3-yl)acetic acid” indicates that it is a hazardous substance. It has the GHS07 pictogram, and its hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding contact with skin and eyes, wearing protective clothing, and following proper handling and storage procedures .
Mechanism of Action
Target of Action
This compound contains a piperidine nucleus, which is a common feature in many bioactive compounds . Piperidine derivatives have been utilized in various therapeutic applications, including as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents . .
Mode of Action
Given the broad range of biological activities associated with piperidine derivatives, it is likely that this compound interacts with its targets in a complex manner, leading to various biochemical changes
Biochemical Pathways
Piperidine derivatives are known to interact with various biochemical pathways due to their wide range of biological activities . .
Result of Action
Given the diverse biological activities associated with piperidine derivatives, it is likely that this compound induces a variety of molecular and cellular changes . More research is needed to fully understand these effects.
properties
IUPAC Name |
2-(6-oxopiperidin-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c9-6-2-1-5(4-8-6)3-7(10)11/h5H,1-4H2,(H,8,9)(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWBAHELRZNIKDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NCC1CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Oxopiperidin-3-yl)acetic acid | |
CAS RN |
933753-48-1 |
Source
|
Record name | 2-(6-oxopiperidin-3-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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